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Compound of Interest

Compound Name:
2,2,2-Trichloroethyl-2-

fluoroacrylate

CAS No.: 98120-00-4

Cat. No.: B1597954 Get Quote

Executive Summary & Scientific Rationale
FATRICE (2,2,2-trichloroethyl α-fluoroacrylate) is a specialized halogenated monomer known

for its high refractive index (due to the trichloromethyl group) and transparency (due to the C-F

bond). Copolymerizing FATRICE with Methyl Methacrylate (MMA) allows for the precise

engineering of optical polymers where the refractive index (

) can be tuned linearly between that of PMMA (

) and Poly(FATRICE) (

), while maintaining excellent processability and thermal stability.

This protocol details the free-radical copolymerization kinetics, providing a rigorous

methodology for determining reactivity ratios (

) using the terminal model. It leverages

F-NMR as a primary analytical tool, offering superior resolution over

H-NMR for quantifying the incorporation of the fluorinated monomer.
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Monomer 1 (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-

star-inserted">

): Methyl Methacrylate (MMA)[1][2][3][4][5][6]

Role: Mechanical backbone, cost reduction, glass transition (

) modulation.

Monomer 2 (

): FATRICE (2,2,2-trichloroethyl α-fluoroacrylate)[1][2][7]

Role: Refractive index enhancement, hydrophobicity.[3]

Initiator:tert-Butyl peroxy-2-ethylhexanoate (TBPEH) or AIBN.

Solvent: Acetonitrile (preferred for polarity balance) or 1,4-Dioxane.

Experimental Protocol
Materials & Purification
Critical Step: Impurities in FATRICE (often residual alcohols or acid chlorides from synthesis)

can act as chain transfer agents, distorting kinetic data.

MMA Purification:

Wash MMA (commercial grade) with 5% NaOH (aq) to remove the hydroquinone inhibitor.

Wash with deionized water until neutral pH.

Dry over anhydrous MgSO

.

Distill under reduced pressure over CaH

. Store at -20°C.
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FATRICE Purification:

Synthesize via esterification of α-fluoroacryloyl chloride with 2,2,2-trichloroethanol.

Purification: Pass through a short column of neutral alumina to remove acidic impurities.

Distill under vacuum.

Purity Check: Verify by

F-NMR (singlet at -116 ppm vs CFCl

).

Initiator: Recrystallize AIBN from methanol or use TBPEH as received (store at 4°C).

Copolymerization Procedure (Low Conversion)
To accurately determine reactivity ratios using the differential equation (Mayo-Lewis),

conversion must be kept < 10-15%.

Workflow:

Feed Preparation: Prepare 6 Schlenk tubes with varying molar feed ratios of MMA:FATRICE

(

).

Total Monomer Concentration: Keep constant at ~2.0 M in Acetonitrile.

Initiator: 1.0 mol% relative to total monomer.

Degassing:

Perform 3 cycles of Freeze-Pump-Thaw for each tube to remove dissolved oxygen (O

inhibits radical propagation).

Backfill with high-purity Nitrogen or Argon.

Polymerization:
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Immerse tubes in a thermostated oil bath at 74°C (if using TBPEH) or 60°C (if using

AIBN).

Reaction Time: Typically 15–45 minutes. Note: FATRICE propagates faster than MMA;

monitor closely.

Quenching & Isolation:

Quench by plunging tubes into liquid nitrogen or ice water.

Precipitate polymer into a 10-fold excess of cold n-hexane (or methanol/water 80:20 mix if

solubility issues arise).

Filter and dry under vacuum at 40°C for 24 hours.

Kinetic Analysis & Data Processing
Copolymer Composition Determination ( F vs H NMR)
The most robust method for this specific pair is a combination of

H and

F NMR.

H NMR (CDCl

):

3.60 ppm: -OCH

of MMA (3H).

4.5-4.8 ppm: -CH

- of the trichloroethyl group in FATRICE (2H).

F NMR:

-113 to -118 ppm:

-F signal of the FATRICE unit in the polymer chain.
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Calculation of Copolymer Composition (

): Let

be the integral of the MMA methoxy group and

be the integral of the FATRICE methylene group.

Determination of Reactivity Ratios ( )
Use the Kelen-Tüdős (KT) method for linearization, as it distributes experimental error more

evenly than Fineman-Ross.

Definitions:

(Reactivity of MMA radical towards MMA)

(Reactivity of FATRICE radical towards FATRICE)

The Linear Equation:

Where

and

are functions of the feed ratio (

) and copolymer composition ratio (

).

Expected Values (Based on MATRIFE analogues):

MMA (

): Electron-rich double bond (due to methyl group).

FATRICE (

): Electron-deficient double bond (due to

-F and ester).
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Prediction: The system likely exhibits alternating tendency or statistical behavior where

and

.

Reference Value (MATRIFE/FATRICE):

,

.[2][3]

Inference for MMA/FATRICE: Expect

and

.

Visualization of Reaction Pathway
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Caption: Kinetic pathway for the free-radical copolymerization of MMA and FATRICE,

highlighting the competing homo- and cross-propagation steps governed by reactivity ratios.

Summary of Kinetic Parameters (Table)
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Parameter Symbol Description
Typical
Range/Value

Monomer 1
Methyl Methacrylate

(MMA)

Feed variable (

)

Monomer 2 FATRICE
Feed variable (

)

Reactivity Ratio 1 1.2 – 1.6 (Estimated)

Reactivity Ratio 2 0.5 – 0.7 (Estimated)

Azeotropic Point Feed where
Possible if

(Unlikely here)

Microstructure - Sequence distribution Statistical / Random
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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